Cas no 7280-37-7 (Estropipate)

• Product Name: Estropipate
• CAS No: 7280-37-7
• MF: C₂₂H₃₂N₂O₅S
• MW: 436.564885139465
• CID: 47315
• PubChem ID: 329749758
• Update Time: 2025-04-18

Estropipate Chemical and Physical Properties

Names and Identifiers

• Estropipate
• Estrone sulphate piperazine
• Piperazine estrone sulfate
• Estra-1,3,5(10)-trien-17-one 3-sulphate piperazine (1:1)
• [(8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate,piperazine
• ESTROPIPATE, USP STANDARD
• Estrone sulfate piperazine salt
• Harmogen
• Ogen
• Ortho-Est
• piperazine oestrone sulphate
• Piperazinestron-sulfat
• UNII-SVI38UY019
• 3-(Sulfooxy)-estra-1,3,5(10)-trien-17-one : piperazine (1:1)
• Piperazine estronesulfate
• Sulestrex
• SVI38UY019
• OGEN 2.5
• Estropipate (USP)
• OGEN 5
• Ogen (TN)
• OGEN .625
• OGEN 1.25
• Conjugated estrogens: pipe
• piperazine (8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-3-yl sulfate
• Conjugated estrogens: piperazine estrone sulfate
• Pipestrone
• CCG-220688
• CHEBI:4873
• s5288
• MLS002153957
• DTXCID303005
• HMS3714I17
• Tox21_113350
• Estrone Hydrogen Sulfate compound with Piperazine(1:1)
• Q5401860
• ESTROPIPATE [USP-RS]
• ESTROPIPATE [USP MONOGRAPH]
• HY-B1361
• HMS2232O19
• BCP05424
• ESTROPIPATE [MART.]
• ESTROPIPATE (MART.)
• 17-oxoestra-1,3,5(10)-trien-3-yl hydrogen sulfate - piperazine (1:1)
• ESTROPIPATE (USP-RS)
• NSC 758912
• AKOS024457702
• ESTROPIPATE [WHO-DD]
• NS00080724
• D00948
• Estropipate [USP:INN:BAN]
• SMR001233296
• CHEMBL1200980
• Estra-1,3,5(10)-trien-17-one 3-sulphate, compound with piperazine (1:1)
• Piperazine, compound with 3-(Sulfooxy)estra-1,3,5(10)-trien-17-one(1:1)
• CS-4818
• ESTROPIPATE (USP MONOGRAPH)
• DTXSID3023005
• NSC-758912
• Estrone hydrogen sulfate compound with piperazine (1:1)
• Estropipate, >=98% (HPLC), powder
• HMS1570I17
• EINECS 230-696-3
• AM20080957
• Ortho-Est, Estra-1,3,5(10)-trien-17-one 3-sulphate, compound with Piperazine(1:1)
• HMS2097I17
• Piperazineestronesulfate
• piperazine estrone sulphate
• CAS-7280-37-7
• NCGC00016682-02
• Sulestrex piperazine
• SR-01000000235-5
• [(8R,9S,13S,14S)-13-methyl-17-oxidanylidene-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate; piperazine
• A837628
• ESTROPIPATE [ORANGE BOOK]
• SR-01000000235
• piperazine; sulfuric acid [(8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] ester
• BCP9000662
• ESTRONE SULFATE PIPERAZINE SALT [MI]
• Estropipate, United States Pharmacopeia (USP) Reference Standard
• ESTROPIPATE [VANDF]
• SCHEMBL21577
• ESTRONE HYDROGEN SULPHATE COMPOUND WITH PIPERAZINE (1:1)
• Estropipate (USP:INN:BAN)
• 7280-37-7
• [(8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate;piperazine
• A12796

• MDL： MFCD00867399
• Inchi： 1S/C18H22O5S.C4H10N2/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;1-2-6-4-3-5-1/h3,5,10,14-16H,2,4,6-9H2,1H3,(H,20,21,22);5-6H,1-4H2/t14-,15-,16+,18+;/m1./s1
• InChI Key： HZEQBCVBILBTEP-ZFINNJDLSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC2=C(C=1)CC[C@@H]1[C@@H]2CC[C@]2(C)C(CC[C@H]21)=O.N1CCNCC1

Computed Properties

• Exact Mass: 436.20300
• Monoisotopic Mass: 436.203
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 650
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: DMSO: ≥24mg/mL
• PSA: 113.11000
• LogP: 4.21100
• Specific Rotation: D25 +87.8° (c = 1 in 0.4% NaOH)
• Vapor Pressure: No data available

Estropipate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H350
• Warning Statement： P201-P280-P301+P312+P330-P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45-22
• Safety Instruction： 53-45
• RTECS：KG7785000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids